2-((4-Bromo-2,3-dioxobutyl)thio)-adenosine 3'5'-cyclic monophosphate
2-((4-Bromo-2,3-dioxobutyl)thio)-adenosine 3'5'-cyclic monophosphate
Brand Name:
Vulcanchem
CAS No.:
124357-33-1
VCID:
VC20849566
InChI:
InChI=1S/C14H15BrN5O8PS/c15-7(21)2-1-3-30-14-18-11(16)8-12(19-14)20(5-17-8)13-10(23)9(22)6(28-13)4-27-29(24,25)26/h1-3,5-6,9-10,13,16,22-23H,4H2,(H2-,21,24,25,26)/b3-1?,7-2-,16-11?/t6-,9-,10-,13-/m1/s1
SMILES:
C1=[N+](C2=NC(=NC(=N)C2=N1)SC=CC=C([O-])Br)C3C(C(C(O3)COP(=O)(O)O)O)O
Molecular Formula:
C14H15BrN5O8PS
Molecular Weight:
524.24 g/mol
2-((4-Bromo-2,3-dioxobutyl)thio)-adenosine 3'5'-cyclic monophosphate
CAS No.: 124357-33-1
Cat. No.: VC20849566
Molecular Formula: C14H15BrN5O8PS
Molecular Weight: 524.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 124357-33-1 |
|---|---|
| Molecular Formula | C14H15BrN5O8PS |
| Molecular Weight | 524.24 g/mol |
| IUPAC Name | (1E)-1-bromo-4-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]-6-iminopurin-9-ium-2-yl]sulfanylbuta-1,3-dien-1-olate |
| Standard InChI | InChI=1S/C14H15BrN5O8PS/c15-7(21)2-1-3-30-14-18-11(16)8-12(19-14)20(5-17-8)13-10(23)9(22)6(28-13)4-27-29(24,25)26/h1-3,5-6,9-10,13,16,22-23H,4H2,(H2-,21,24,25,26)/b3-1?,7-2-,16-11?/t6-,9-,10-,13-/m1/s1 |
| Standard InChI Key | LCXDUKDMKLXADI-DWHWANRFSA-N |
| Isomeric SMILES | C1=NC2=C(N=C(N=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O)SC=C=CC(=O)Br)N |
| SMILES | C1=[N+](C2=NC(=NC(=N)C2=N1)SC=CC=C([O-])Br)C3C(C(C(O3)COP(=O)(O)O)O)O |
| Canonical SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)O)O)O)SC=C=CC(=O)Br)N |
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